Cas no 946298-77-7 (2-(4-fluorophenyl)-N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)acetamide)

• Product Name: 2-(4-fluorophenyl)-N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)acetamide
• CAS No: 946298-77-7
• MF: C₁₈H₁₉FN₂O₃S
• MW: 362.418466806412
• CID: 5514654
• Update Time: 2025-10-29

2-(4-fluorophenyl)-N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• Benzeneacetamide, 4-fluoro-N-[1,2,3,4-tetrahydro-1-(methylsulfonyl)-7-quinolinyl]-
• 2-(4-fluorophenyl)-N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)acetamide

• Inchi： 1S/C18H19FN2O3S/c1-25(23,24)21-10-2-3-14-6-9-16(12-17(14)21)20-18(22)11-13-4-7-15(19)8-5-13/h4-9,12H,2-3,10-11H2,1H3,(H,20,22)
• InChI Key： XEKODGRGECZTJV-UHFFFAOYSA-N
• SMILES： C1(CC(NC2=CC3=C(C=C2)CCCN3S(C)(=O)=O)=O)=CC=C(F)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 2-(4-fluorophenyl)-N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)acetamide

Comprehensive Overview of 2-(4-fluorophenyl)-N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)acetamide (CAS No. 946298-77-7)

The compound 2-(4-fluorophenyl)-N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)acetamide (CAS No. 946298-77-7) is a chemically synthesized molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a fluorophenyl group and a methanesulfonyl-tetrahydroquinoline moiety, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of specific biological pathways, which could lead to breakthroughs in treating chronic diseases.

In recent years, the demand for novel small-molecule drugs has surged, driven by the need for targeted therapies with fewer side effects. 2-(4-fluorophenyl)-N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)acetamide aligns with this trend, as its structural complexity allows for precise interactions with biological targets. The inclusion of a fluorine atom enhances its metabolic stability, a feature highly sought after in drug design. This compound is often discussed in the context of kinase inhibition and GPCR modulation, two hot topics in modern pharmacology.

From a synthetic chemistry perspective, the preparation of 946298-77-7 involves multi-step organic reactions, including amide coupling and sulfonylation. These processes are critical for achieving high purity and yield, which are essential for preclinical studies. The compound's solubility and bioavailability profiles are also under investigation, as these factors determine its suitability for oral or injectable formulations. Researchers are exploring its potential in neurodegenerative diseases and inflammatory disorders, areas where current treatments often fall short.

The rise of computational drug discovery has further highlighted the importance of compounds like 2-(4-fluorophenyl)-N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)acetamide. Advanced molecular docking simulations predict strong binding affinities for specific protein targets, reducing the time and cost associated with traditional screening methods. This aligns with the growing interest in AI-driven drug development, a topic frequently searched by professionals in the field. The compound's CAS No. 946298-77-7 is often referenced in patents and scholarly articles, underscoring its commercial and academic value.

Safety and efficacy remain paramount in the development of any new chemical entity. Preliminary studies on 946298-77-7 suggest a favorable toxicological profile, though comprehensive in vivo testing is still underway. The compound's potential to cross the blood-brain barrier is another area of interest, particularly for applications in central nervous system (CNS) disorders. As the pharmaceutical industry shifts toward personalized medicine, molecules like this one could play a pivotal role in tailoring treatments to individual patient needs.

In conclusion, 2-(4-fluorophenyl)-N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)acetamide represents a fascinating intersection of chemistry and biology. Its multifunctional design and versatile applications make it a subject of ongoing research and discussion. Whether you're a chemist, pharmacologist, or simply curious about the future of drug development, this compound offers a compelling case study in innovation and scientific progress.